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Compound of Interest

Compound Name: Tyrphostin 63

L  Get Quote

Cat. No.: B1204220

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for Tyrphostin AG 63, a potent
inhibitor of the Epidermal Growth Factor Receptor (EGFR). These guidelines are intended to
assist researchers in utilizing this compound for studies related to EGFR signaling and cancer
therapeutics.

Product Information

Tyrphostin AG 63 (also known as Tyrphostin 63) is a selective inhibitor of the EGFR tyrosine
kinase. It serves as a valuable tool for investigating the roles of EGFR in various cellular
processes and for the development of novel anti-cancer agents.

Chemical Properties:

Property

Value

CAS Number

5553-97-9[1][2][3][4]

Molecular Formula

C10HsN20[1][3]

Molecular Weight

172.18 g/mol [1][3]

ICso for EGFR

375 uM[1][2][3]

Ki for EGFR

123 pM[1]2][3]
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Supplier and Purchasing Information

A summary of potential suppliers for Tyrphostin AG 63 is provided below. Researchers are
advised to contact the suppliers directly for the most current pricing, availability, and purity

information.
Supplier Website Notes
) Lists Tyrphostin 63 with CAS
DC Chemicals --INVALID-LINK--

5553-97-9.[2][5]

Provides a list of suppliers for
ChemicalBook --INVALID-LINK-- TYRPHOSTIN A63 (CAS
5553-97-9).[1]

Lists Tyrphostin 63 from the

CymitQuimica --INVALID-LINK--

brand Targetmol.[3]

Lists Tyrphostin 63 with CAS
Aaronchem --INVALID-LINK--

5553-97-9.[4]

Lists Tyrphostin 63; contact for
MedChemExpress --INVALID-LINK--

a quote.[6]

Mechanism of Action and Signaling Pathway

Tyrphostin AG 63 exerts its inhibitory effects by targeting the tyrosine kinase domain of the
Epidermal Growth Factor Receptor (EGFR). EGFR is a key transmembrane receptor that, upon
activation by ligands such as Epidermal Growth Factor (EGF), undergoes dimerization and
autophosphorylation of specific tyrosine residues in its intracellular domain.[7] This
autophosphorylation initiates a cascade of downstream signaling pathways, including the RAS-
RAF-MEK-MAPK and the PI3K-Akt pathways, which are crucial for regulating cell proliferation,
survival, and differentiation.[8] By inhibiting EGFR's kinase activity, Tyrphostin AG 63 blocks
these downstream signals, making it a valuable tool for studying and potentially controlling
EGFR-driven cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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